Cas no 2137082-77-8 ((2S,3S)-2-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine)

• Product Name: (2S,3S)-2-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine
• CAS No: 2137082-77-8
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 6152122
• PubChem ID: 165501250
• Update Time: 2025-10-29

(2S,3S)-2-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine
• 2137082-77-8
• EN300-1169156

• Inchi： 1S/C11H15N3O4S/c1-8-9(12)6-7-13(8)19(17,18)11-5-3-2-4-10(11)14(15)16/h2-5,8-9H,6-7,12H2,1H3/t8-,9-/m0/s1
• InChI Key： OHFOMVBEEWJPJU-IUCAKERBSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CC[C@@H]([C@@H]1C)N)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 118Ų

Additional information on (2S,3S)-2-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine

Comprehensive Overview of (2S,3S)-2-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2137082-77-8)

(2S,3S)-2-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2137082-77-8) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and chemical research. This compound belongs to the class of sulfonamide-protected amines, which are widely utilized in asymmetric synthesis and drug discovery. Its unique stereochemistry, marked by the (2S,3S) configuration, makes it a valuable intermediate for designing enantioselective catalysts and bioactive molecules. Researchers are increasingly focusing on such nitrobenzenesulfonyl derivatives due to their versatility in organic transformations and medicinal chemistry applications.

The structural features of (2S,3S)-2-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine include a pyrrolidine ring substituted with a methyl group at the 2-position and a nitrobenzenesulfonyl moiety at the nitrogen. This combination enhances its reactivity in N-H functionalization reactions, a topic gaining traction in synthetic chemistry. Recent studies highlight its role in peptide mimetics and enzyme inhibitors, addressing growing demand for targeted therapies. The CAS No. 2137082-77-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial R&D.

One of the trending applications of this compound lies in catalysis and ligand design. Its chiral centers enable the development of asymmetric induction strategies, crucial for producing optically active pharmaceuticals. For instance, the 2-nitrobenzenesulfonyl group acts as a removable protecting group, allowing selective amine modifications—a technique pivotal in combinatorial chemistry. These attributes align with current interests in green chemistry and atom economy, as researchers seek sustainable synthetic routes.

From a pharmacological perspective, (2S,3S)-2-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine serves as a scaffold for central nervous system (CNS) agents. Its pyrrolidine core mimics natural alkaloids, making it a candidate for modulating neurotransmitter receptors. Queries like "pyrrolidine derivatives in drug discovery" or "nitrobenzenesulfonyl protecting group" dominate scientific forums, underscoring its interdisciplinary appeal. Additionally, its solubility and stability profiles are often discussed in formulation studies, particularly for oral bioavailability enhancement.

Analytical characterization of CAS No. 2137082-77-8 typically involves HPLC, NMR, and mass spectrometry to confirm stereopurity—a critical factor given the rise of chiral drugs in the market. Regulatory guidelines emphasize rigorous quality control for such intermediates, driving innovations in analytical method development. The compound’s spectral data and synthetic protocols are frequently documented in patents, highlighting its commercial viability.

In summary, (2S,3S)-2-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2137082-77-8) exemplifies the convergence of synthetic utility and biomedical relevance. Its applications span asymmetric synthesis, drug design, and material science, resonating with contemporary research trends. As the scientific community prioritizes precision medicine and catalytic efficiency, this compound is poised to remain a focal point in advanced chemical studies.